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Get Quote

In cGMP (Current Good Manufacturing Practice) environments, a sample is only as valid as its

history. If you cannot prove a sample was stored continuously within its defined specifications,

the data it generates is legally and scientifically void. This guide addresses the "Black Box" of

sample storage—transforming it from a passive holding phase into an active, validated

process.

Module 1: The Storage Environment (Facilities &
Equipment)
Q: How do I validate a new ultra-low temperature (ULT) freezer for cGMP use?

A: Validation is not just "plugging it in and checking the display." You must prove the unit

maintains uniform temperature under load and stress. Follow the IQ/OQ/PQ lifecycle:

Installation Qualification (IQ): Verify utilities (voltage, backup power), location (airflow

clearance), and calibration of built-in sensors.
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Operational Qualification (OQ): Test alarms, door open recovery time, and empty chamber

mapping.

Performance Qualification (PQ): The critical step. Perform Thermal Mapping with a full load

(or simulated load using glycol/beads) over 24–72 hours.

Key Protocol: Thermal Mapping Strategy

Sensor Placement: Place independent data loggers in the geometric center, all corners, near

the compressor, and near the door seal (the "worst-case" location).

Acceptance Criteria: All points must remain within limits (e.g., -80°C ±10°C) during normal

cycling and door openings.

Q: How often should we re-map our storage units? A: Re-mapping is required:

Periodically: Typically every 3 years (risk-based).

Event-Driven: After major repairs (compressor replacement), relocation, or significant

changes to loading patterns.
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Figure 1: The validation lifecycle (IQ/OQ/PQ) ensures equipment is fit for purpose before a

single sample enters.
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Module 2: Stability Conditions & Regulatory
Standards
Q: What are the standard storage conditions I must maintain? A: Storage conditions are

dictated by the intended market's climatic zone. For global drug development, follow ICH

Q1A(R2) guidelines.

Table 1: ICH Q1A(R2) Standard Storage Conditions

Study Type Storage Condition Minimum Time Period

Long-term (General)
25°C ± 2°C / 60% RH ± 5%

RH
12 Months

Intermediate
30°C ± 2°C / 65% RH ± 5%

RH
6 Months

Accelerated
40°C ± 2°C / 75% RH ± 5%

RH
6 Months

Refrigerated 5°C ± 3°C 12 Months

Frozen -20°C ± 5°C 12 Months

Note: "Room Temperature" is not a cGMP metric. You must define it (typically 15°C–25°C) and

monitor it.

Module 3: Chain of Custody (CoC) & Inventory
Q: A researcher moved a sample box without logging it. Is this a deviation? A:Yes. In cGMP, if it

isn't documented, it didn't happen (or happened incorrectly).

The Risk: "Lost" samples break the audit trail. If you cannot prove the sample was at -80°C

during that hour, its stability is compromised.

The Fix: Implement a "Check-in/Check-out" log (physical or LIMS). Every movement must

record: Who (User ID), When (Timestamp), From (Location A), To (Location B), and Reason.
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Q: How do we handle "Mixed" storage (GMP and non-GMP samples)? A:Segregation is

mandatory.

Physical Separation: Use separate freezers if possible.

Spatial Separation: If sharing a unit, designate specific shelves for cGMP only. Label them

clearly: "RESTRICTED: cGMP SAMPLES ONLY."

Color Coding: Use distinct colored labels or box sleeves for cGMP materials to prevent

accidental use in non-regulated experiments.

Visual: Sample Receipt & Custody Workflow
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Figure 2: The Chain of Custody begins at the loading dock. Samples are quarantined until

verified.

Module 4: Troubleshooting & Deviation Management
Q: The freezer alarm went off over the weekend. The temperature reached -65°C (Set point

-80°C). Are the samples lost? A: Not necessarily, but you must execute a Temperature

Excursion Protocol.

Step-by-Step Recovery Protocol:

Quarantine Immediately: Move samples to a backup freezer. Label the affected unit "DO

NOT USE."[1]

Download Data: Pull the raw data from the independent monitoring system (not just the

freezer display).

Calculate "Time Out of Refrigeration" (TOR): Determine exactly how long the samples were

outside the validated range (e.g., warmer than -70°C).

Stability Assessment: Compare the excursion data against your product's stability profile.

Scenario A: Stability data shows product is stable at -20°C for 24 hours. Result: Release.

Scenario B: No stability data exists for > -70°C. Result: Discard or Retest (if protocol

allows).

Q: What happens during a power failure? A: Your facility must have a hierarchy of defense:

UPS (Uninterruptible Power Supply): Keeps the monitoring system and alarms running.

Backup Generator: Kicks in within 60 seconds to power the compressors.

CO2/LN2 Backup: Injectable coolant systems that maintain temperature for 4–6 hours if the

generator fails.
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Visual: Excursion Decision Matrix
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Figure 3: Decision tree for handling temperature excursions based on scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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